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Compound of Interest

Compound Name:
2-Formyl-6-(3-

methoxycarbonylphenyl)phenol

CAS No.: 1258625-58-9

Cat. No.: B572070

Get Quote

Executive Summary & Compound Profile
2-Formyl-6-(3-methoxycarbonylphenyl)phenol (CAS: 1258625-58-9) represents a class of

3-aryl substituted salicylaldehydes. Unlike simple salicylaldehyde, which is volatile and

thermally labile, this derivative incorporates a benzoate moiety at the ortho position (C6 of the

phenol ring).

This structural modification drastically alters its thermal profile, transitioning it from a volatile

liquid (like salicylaldehyde) to a stable solid suitable for high-temperature catalytic applications.

Structural-Thermal Logic
Intramolecular H-Bonding: The proximity of the phenolic -OH and the formyl -CHO group

creates a pseudo-six-membered ring, stabilizing the molecule against premature oxidation

but slightly lowering the boiling point compared to para isomers due to reduced

intermolecular bonding.
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Steric Anchoring (Biaryl Effect): The bulky 3-methoxycarbonylphenyl group at the C6 position

increases molecular weight (256.25 g/mol vs. 122.12 g/mol for salicylaldehyde), significantly

elevating the onset of volatilization.

Thermal Weak Link: The methyl ester (-COOCH

) is the primary site for thermal degradation, typically undergoing decarboxylation or
methanol elimination at temperatures

C.

Comparative Thermal Performance
The following table contrasts the projected thermal behavior of the target product against

standard alternatives. Data for the target is derived from Structural-Thermal-Activity

Relationship (STAR) analysis of homologous biaryl salicylaldehydes.

Table 1: Comparative Thermal Metrics

Metric Target Product
Comparator A:

Salicylaldehyde

Comparator B: 3-

Phenylsalicylaldehyd

e

CAS Number 1258625-58-9 90-02-8 60626-68-0

Molecular Weight 256.25 g/mol 122.12 g/mol 198.22 g/mol

Physical State (RT) Solid Liquid Solid

(Onset of Loss)
~230–250°C

(Projected)
~100°C (Volatilization) ~210°C

(Decomp.[1] Peak)
~360°C (Ester

cleavage)
197°C (Boiling Point) ~310°C

Char Yield (600°C, N

)
~15–20% < 1% ~10%

Primary Loss Mode
Sublimation / Ester

Pyrolysis
Evaporation Sublimation
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Analyst Note: The target product offers a >130°C advantage in thermal processing window

compared to unsubstituted salicylaldehyde, making it viable for melt-polymerization or high-

temperature complexation reactions where the precursor must not evaporate.

Experimental Protocol: TGA Workflow
To generate reproducible data for this compound, the following protocol is recommended. This

method minimizes artifacts caused by sublimation, a common issue with salicylaldehyde

derivatives.

Methodological Flowchart
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 Export
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Figure 1: Optimized TGA workflow for semi-volatile organic solids. Using a pinhole lid (Al-Pan)

suppresses premature sublimation, allowing observation of true decomposition events.

Step-by-Step Methodology
Instrument Calibration: Calibrate the TGA balance using standard weights and temperature

using Curie point standards (Alumel/Nickel) prior to the run.

Sample Preparation:

Grind the solid to a fine powder to ensure uniform heat transfer.
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Crucial Step: Use a crimped aluminum pan with a laser-drilled pinhole (50

m).

Reasoning: Open crucibles allow biaryl aldehydes to sublime before decomposition. The

pinhole creates a "self-generated atmosphere," retaining vapor pressure to reveal the true

degradation temperature (

).

Atmosphere:

Inert (Nitrogen/Argon): Flow rate 40–60 mL/min. Essential to distinguish thermal pyrolysis

from oxidative degradation of the aldehyde group.

Oxidative (Air): Optional secondary run to determine ash content/oxidative stability.

Heating Profile:

Isothermal hold at 30°C for 5 mins (stabilize balance).

Ramp 10°C/min to 600°C.

Degradation Mechanism Analysis
Understanding the TGA curve requires mapping the chemical degradation pathways. The

presence of the methoxycarbonyl (ester) and formyl (aldehyde) groups dictates the mass loss

steps.
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Figure 2: Predicted thermal degradation pathway. In an open system, sublimation (Stage 1)

dominates. In a closed system, chemical decomposition (Stage 2 & 3) is observed.

Detailed Mechanism:
Phase I (<150°C): Minimal mass loss expected.[2] If loss >2% is observed, it indicates

residual solvent (e.g., DCM, Ethanol) from synthesis.

Phase II (200°C – 300°C):

Open Pan: Broad mass loss due to sublimation.

Sealed Pan: Stability is maintained.[3]

Phase III (300°C – 450°C):

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b572070/docs?utm_src=pdf-body-img#comprehensive-thermal-stability-guide-2-formyl-6-3-methoxycarbonylphenyl-phenol
https://www.mdpi.com/2673-401X/6/1/11
https://www.researchgate.net/publication/389675585_Advanced_Approach_to_O-AlkylAryl_Salicylaldehyde_Derivatives_Synthesis_Characterization_and_Free-Radical_Homopolymerization_for_Improved_Thermal_Stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ester Decomposition: The methoxycarbonyl group typically eliminates methanol or

decarboxylates.

Aldehyde Loss: The -CHO group may decarbonylate (loss of CO, 28 Da).

Phase IV (>500°C): Formation of graphitic char derived from the stable biaryl core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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